Cas no 184895-82-7 (1-(1-(Methylthio)-5,6,7,8-tetrahydroisoquinolin-3-yl)ethanone)

• Product Name: 1-(1-(Methylthio)-5,6,7,8-tetrahydroisoquinolin-3-yl)ethanone
• CAS No: 184895-82-7
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 2784480
• PubChem ID: 10536972
• Update Time: 2025-09-23

1-(1-(Methylthio)-5,6,7,8-tetrahydroisoquinolin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5,6,7,8-tetrahydro-1-(methylthio)-3-isoquinolinyl]-
• AKOS004910475
• DTXSID20441431
• 184895-82-7
• 1-(1-(Methylthio)-5,6,7,8-tetrahydroisoquinolin-3-yl)ethanone

• Inchi： 1S/C12H15NOS/c1-8(14)11-7-9-5-3-4-6-10(9)12(13-11)15-2/h7H,3-6H2,1-2H3
• InChI Key： GVUDWUFDPRDPFA-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(C=C(C(C)=O)N=1)CCCC2

Computed Properties

• Exact Mass: 221.08743528Da
• Monoisotopic Mass: 221.08743528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(1-(Methylthio)-5,6,7,8-tetrahydroisoquinolin-3-yl)ethanone

Comprehensive Overview of 1-(1-(Methylthio)-5,6,7,8-tetrahydroisoquinolin-3-yl)ethanone (CAS No. 184895-82-7)

1-(1-(Methylthio)-5,6,7,8-tetrahydroisoquinolin-3-yl)ethanone, with the CAS number 184895-82-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a methylthio group and an acetyl moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for tetrahydroisoquinoline-based compounds has surged due to their potential in targeting neurological disorders and metabolic diseases. Researchers are particularly interested in the structure-activity relationship (SAR) of such molecules, as slight modifications can lead to significant changes in their pharmacological properties. The CAS No. 184895-82-7 compound is often explored for its role in modulating enzyme activity and receptor binding, making it a focal point in medicinal chemistry.

One of the key trends in the scientific community is the integration of AI-driven drug discovery platforms to identify novel applications for existing compounds. 1-(1-(Methylthio)-5,6,7,8-tetrahydroisoquinolin-3-yl)ethanone has been flagged in several computational screening studies as a candidate for further investigation. Its unique molecular scaffold allows for versatile functionalization, which aligns with the growing interest in fragment-based drug design (FBDD).

From a synthetic chemistry perspective, the compound's methylthio substituent offers opportunities for cross-coupling reactions, a hot topic in modern organic synthesis. This feature is particularly relevant for researchers working on catalysis and green chemistry, as it enables the development of more efficient and sustainable synthetic routes. The CAS No. 184895-82-7 is thus a valuable building block for constructing heterocyclic frameworks with potential applications in agrochemicals and materials science.

Another area of interest is the compound's potential role in neuroprotective therapies. Given the rising prevalence of neurodegenerative conditions, scientists are actively searching for molecules that can interact with dopaminergic pathways or mitochondrial function. Preliminary studies suggest that tetrahydroisoquinoline derivatives like 1-(1-(Methylthio)-5,6,7,8-tetrahydroisoquinolin-3-yl)ethanone may exhibit such properties, though further in vitro and in vivo validation is required.

In summary, 1-(1-(Methylthio)-5,6,7,8-tetrahydroisoquinolin-3-yl)ethanone (CAS No. 184895-82-7) represents a promising candidate for multiple research avenues, from drug development to catalysis. Its structural versatility and biological relevance make it a compound worth watching in the evolving landscape of chemical and pharmaceutical innovation.